Cas no 2034546-08-0 (3-cyano-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]benzamide)

• Product Name: 3-cyano-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]benzamide
• CAS No: 2034546-08-0
• MF: C₁₉H₁₅N₃O₄
• MW: 349.3401
• CID: 5353644
• Update Time: 2025-06-10

3-cyano-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-cyano-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]benzamide
• 3-cyano-N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)benzamide

• Inchi： 1S/C19H15N3O4/c20-10-13-5-4-8-15(9-13)18(24)21-16(14-6-2-1-3-7-14)11-22-17(23)12-26-19(22)25/h1-9,16H,11-12H2,(H,21,24)
• InChI Key： QKWKSLNTFHDCDW-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C(N(C1=O)C([H])([H])C([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])C(C1=C([H])C([H])=C([H])C(C#N)=C1[H])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 605
• XLogP3: 1.9
• Topological Polar Surface Area: 99.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-cyano-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]benzamide

Comprehensive Overview of 3-cyano-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]benzamide (CAS No. 2034546-08-0)

The compound 3-cyano-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]benzamide (CAS No. 2034546-08-0) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyano group and a 1,3-oxazolidin-2,4-dione moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of inflammatory diseases and metabolic disorders.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. This compound’s benzamide core and oxazolidinone fragment align with current trends in designing bioactive scaffolds for modulating protein-protein interactions. Its CAS No. 2034546-08-0 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies and high-throughput screening.

The 3-cyano-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]benzamide is also notable for its potential role in addressing oxidative stress-related conditions, a hot topic in aging research and neurodegenerative diseases. Its electron-withdrawing cyano group may contribute to stabilizing reactive intermediates, a property leveraged in medicinal chemistry optimization. Discussions in forums like ResearchGate and PubMed often highlight its utility in kinase inhibition and signal transduction pathways.

From a synthetic perspective, the compound’s multi-functional groups offer versatility for derivatization, a key focus in combinatorial chemistry. Laboratories specializing in heterocyclic synthesis frequently reference CAS 2034546-08-0 for its balanced lipophilicity and hydrogen-bonding capacity, critical for drug-likeness assessments. Its IUPAC name complexity underscores the need for precise spectroscopic characterization (e.g., NMR, HPLC-MS) to ensure purity in preclinical studies.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are investigating solvent-free synthesis routes to minimize waste, aligning with sustainable chemistry goals. The phenylethyl segment in its structure has drawn comparisons to natural product analogs, further fueling interest in bio-inspired drug design.

In summary, 3-cyano-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]benzamide represents a compelling case study in modern pharmacophore development. Its CAS No. 2034546-08-0 serves as a gateway to exploring cutting-edge applications in therapeutic targeting and molecular docking, resonating with both academic and industrial research priorities.